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Compound of Interest

Compound Name: Isopropy! nitrate

Cat. No.: B155222

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile and hazardous substances like Isopropyl
nitrate. This document provides comprehensive, step-by-step guidance on the necessary
personal protective equipment (PPE), operational procedures, and disposal plans to ensure the
safe handling of Isopropyl nitrate in a laboratory setting.

Core Hazards of Isopropyl Nitrate: Isopropyl nitrate is a highly flammable liquid and vapor
that poses a significant fire and explosion risk, especially when exposed to heat or sparks.[1] It
is an oxidizing agent and may intensify fires when in contact with combustible materials.[1][2]
Health hazards include potential for severe respiratory and digestive tract irritation, central
nervous system depression, and methemoglobinemia, a condition that reduces the blood's
ability to carry oxygen, upon inhalation or ingestion.[1] Skin contact can lead to irritation and

dermatitis.[1]

Quantitative Safety Data

While specific quantitative data for Isopropyl nitrate is not uniformly available across all safety
metrics, the following table summarizes key exposure limits and physical properties.
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Parameter

Value

Source/Regulation

Occupational Exposure Limits

Austria (MAK) - TWA 10 ppm / 45 mg/m3 ECHEMI
Austria (MAK) - STEL 15 ppm / 67 mg/m?3 ECHEMI
Sweden (AFS) - TWA 10 ppm / 45 mg/m3 ECHEMI
Sweden (AFS) - STEL 15 ppm /70 mg/m? (15-min ECHEMI

avg)

Physical & Chemical

Properties

Molecular Formula C3H7NO3 Fisher Scientific
Molecular Weight 105.09 g/mol Fisher Scientific
Boiling Point 98.0-102.0 °C Cole-Parmer
Specific Gravity 1.0360 g/cm3 Cole-Parmer
Vapor Density 3.62 (Air=1) Cole-Parmer

Note on Glove Selection: Specific breakthrough time data for Isopropyl nitrate is not readily
available in standard chemical resistance charts. Butyl rubber gloves are generally
recommended for handling nitric acid and other nitro-compounds.[3] However, it is crucial to
consult the specific glove manufacturer's chemical resistance data for Isopropyl nitrate before
use. For incidental contact, nitrile gloves may offer limited protection, but they are not
recommended for prolonged exposure.

Experimental Protocol: Safe Use of Isopropyl Nitrate in a
Laboratory Reaction

This protocol outlines a hypothetical but common laboratory procedure involving the use of
Isopropyl nitrate as a reagent.

Objective: To safely add Isopropyl nitrate to a reaction mixture.
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Materials:

Isopropyl nitrate

e Reaction vessel

e Syringe and needle

 Inert gas source (e.g., Nitrogen or Argon)

o Stirring apparatus

e Fume hood

o Appropriate quenching agent (consult reaction specifics)

o Spill kit with inert absorbent material (e.g., vermiculite, sand)[1]

Personal Protective Equipment (PPE) Required:

o Eye Protection: Chemical safety goggles with side shields or a face shield.

e Hand Protection: Butyl rubber gloves are recommended. If not available, heavy-duty nitrile
gloves may be used for short durations with immediate replacement upon any sign of
degradation or exposure. Always inspect gloves before use.

o Body Protection: A flame-resistant lab coat worn over clothing made of natural fibers (e.qg.,
cotton). A chemical-resistant apron should also be worn.[1]

» Respiratory Protection: All work must be conducted in a certified chemical fume hood.[1] If
there is a risk of exceeding exposure limits, a NIOSH-approved respirator with appropriate
cartridges for organic vapors should be used.[3]

Procedure:
e Preparation:

o Ensure the chemical fume hood is functioning correctly.
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[e]

Clear the fume hood of all unnecessary equipment and combustible materials.

o

Have a spill kit and fire extinguisher readily accessible.

[¢]

Ground and bond all metal equipment to prevent static discharge.[1][4]

[¢]

Ensure an eyewash station and safety shower are accessible.[1]

e Handling and Dispensing:

[e]

Don all required PPE.

[e]

Before opening, allow the Isopropyl nitrate container to come to room temperature in the
fume hood.

[e]

Slowly open the container to release any pressure buildup.

o

Use a clean, dry syringe to draw the required amount of Isopropyl nitrate.

[¢]

Ensure the reaction vessel is under an inert atmosphere.

[e]

Add the Isopropyl nitrate to the reaction mixture dropwise, monitoring the reaction
temperature and pressure.

e Post-Procedure:

[e]

Triple-rinse the empty syringe and needle with a suitable solvent (ensure the solvent is
compatible with your reaction waste). Dispose of the rinsate as hazardous waste.

[e]

Securely close the Isopropyl nitrate container.

o

Wipe down the work area with a damp cloth, and dispose of the cloth as hazardous waste.

Remove PPE in the correct order to avoid cross-contamination.

[¢]

[¢]

Wash hands thoroughly with soap and water after handling the chemical.[1]

Operational and Disposal Plans
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Storage:

Store Isopropyl nitrate in a cool, dry, well-ventilated area designated for flammable liquids.

[11[2]
Keep containers tightly closed when not in use.[2]
Store away from heat, sparks, open flames, and other ignition sources.[1][2]

Do not store near combustible materials or reducing agents.[1]

Spill Management:

In case of a spill, immediately evacuate the area and remove all ignition sources.[1]
Wear appropriate PPE, including respiratory protection.
Contain the spill using an inert absorbent material such as vermiculite or sand.[1]

Use non-sparking tools to collect the absorbed material into a suitable container for disposal.

[1]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Isopropyl nitrate and any materials contaminated with it are considered hazardous waste.

[5]

It is classified as an ignitable waste (EPA hazardous waste number D001).[5]

All waste must be disposed of in accordance with local, state, and federal regulations.[5]
Collect waste in a properly labeled, sealed container.

Contact your institution's environmental health and safety (EHS) office for specific disposal
procedures.
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Visualizing the Safety Workflow

To further clarify the procedural steps for safely handling Isopropyl nitrate, the following
diagram illustrates the logical workflow from preparation to disposal.

Preparation
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& safety equipment

Don PPE

Handling & Dispensing

I
I .
I If spill occurs
1

Post-Procedure Cleanup Spill Management

Dispose of waste Collect contaminated material

Secure Storage Waste Disposal

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Isopropyl Nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Isopropyl Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155222#personal-protective-equipment-for-handling-
isopropyl-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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